N-(4-acetamidophenyl)-2-[1-(2-methylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide

• IUPAC Name: N-(4-acetamidophenyl)-2-[1-(2-methylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• InChI: InChI=1S/C22H20N6O3/c1-14-5-3-4-6-19(14)28-21-18(11-24-28)22(31)27(13-23-21)12-20(30)26-17-9-7-16(8-10-17)25-15(2)29/h3-11,13H,12H2,1-2H3,(H,25,29)(H,26,30)
• InChI Key: LZXRJTSDWQUZLI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C3=C(C=N2)C(=O)N(C=N3)CC(=O)NC4=CC=C(C=C4)NC(=O)C
• Molecular Formula: C22H20N6O3
• Molecular Weight: 416.4 g/mol

Description

N-(4-acetamidophenyl)-2-[1-(2-methylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide is a useful research compound. Its molecular formula is C22H20N6O3 and its molecular weight is 416.441. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

One of the primary applications of derivatives related to the chemical compound is in anticancer research. For instance, the study by Al-Sanea et al. (2020) synthesized compounds with a similar pyrazolo[3,4-d]pyrimidine structure, testing their cytotoxic activity against 60 cancer cell lines. One compound demonstrated significant growth inhibition in eight cancer cell lines, highlighting its potential as an anticancer agent Al-Sanea, M. M., Parambi, D. G., Shaker, M., Elsherif, H., Elshemy, H. A., Bakr, R. B., ... & Abdelgawad, M. (2020). Russian Journal of Organic Chemistry.

Antioxidant Activity

Compounds with a pyrazole-acetamide framework, as discussed by Chkirate et al. (2019), have been explored for their antioxidant properties. This study synthesized and characterized pyrazole-acetamide derivatives and their coordination complexes, revealing significant antioxidant activity through various in vitro assays Chkirate, K., Fettach, S., Karrouchi, K., Sebbar, N. K., Essassi, E., Mague, J., ... & Adarsh, N. N. (2019). Journal of Inorganic Biochemistry.

Synthesis of Novel Derivatives

Research by Rahmouni et al. (2014) focuses on the synthesis of novel isoxazolines and isoxazoles from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives, showcasing the chemical versatility and potential pharmacological applications of these compounds Rahmouni, A., Romdhane, A., Said, A. B., Guérineau, V., Touboul, D., & Jannet, H. (2014). Arabian Journal of Chemistry.

Synthesis of 2-Pyrone Derivatives

Sebhaoui et al. (2020) reported the synthesis of new compounds, including N-(2-acetamidophenyl)-N-2-oxo-2H-pyran-4-yl)acetamide, highlighting the compound's potential in developing novel therapeutic agents with unique structural features Sebhaoui, J., El Bakri, Y., Lai, C.-H., Karthikeyan, S., Anouar, E., Mague, J., & Essassi, E. (2020). Journal of Biomolecular Structure and Dynamics.